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Compound of Interest

Compound Name: PAd-DalPhos
CAS No.: 1902911-38-9
Cat. No.: B6306810
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for PAd-DalPhos powder,
a widely used phosphine ligand in cross-coupling catalysis. The following sections detail its
chemical and physical properties, potential hazards, safe handling procedures, and relevant
experimental protocols.

Chemical and Physical Properties

PAd-DalPhos, with the full chemical name 1,3,5,7-Tetramethyl-8-(2-di-o-
tolylphosphinophenyl)-2,4,6-trioxa-8-phosphaadamantane, is a solid phosphine ligand.[1] Its
key properties are summarized in the table below.
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Property Value Source

Molecular Formula C30H3403P2 [1]

Molecular Weight 504.54 g/mol [1]
White to off-white powder or

Appearance [1]
crystals

CAS Number 1902911-38-9 [1]

Safety and Hazard Information

While a comprehensive toxicological profile for PAd-DalPhos is not readily available, it is
classified as a combustible solid.[1] Standard precautions for handling chemical powders

should be strictly followed.

H | Identificati | Classificati

Hazard Class Classification Source

Physical Hazard Combustible Solid, Class 11 [1]

WGK 3 (Water Hazard Class 3

Health Hazard
- severely hazardous for water)

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. If

irritation persists, seek medical attention.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Eire-Fighting Measures

Unsuitable Extinguishing

Extinguishing Media .
Media

Specific Hazards

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide. spread the fire.

Do not use a solid water

stream as it may scatter and

Emits toxic fumes under fire
conditions (carbon oxides,

phosphorus oxides).

Handling and Storage

Proper handling and storage of PAd-DalPhos powder are crucial to maintain its integrity and

ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
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Protection Type

Recommendation

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166.

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching the glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good
laboratory practices. Wash and dry hands. The
selected protective gloves have to satisfy the
specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it.

Body Protection

Complete suit protecting against chemicals. The
type of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher-level protection use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges. Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US) or
CEN (EV).

Storage and Disposal
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Condition Recommendation

Keep container tightly closed in a dry and well-
Storage ventilated place. Store under inert gas. Air

sensitive.

Offer surplus and non-recyclable solutions to a

) licensed disposal company. Contact a licensed
Disposal ) ] ) ]

professional waste disposal service to dispose

of this material.

Experimental Protocols

PAd-DalPhos is a versatile ligand for various cross-coupling reactions, most notably nickel-
catalyzed C-N bond formation (Buchwald-Hartwig amination).[2][3][4]

General Procedure for Nickel-Catalyzed Amination of
Aryl Chlorides

This protocol is a representative example of the use of PAd-DalPhos in a nickel-catalyzed
cross-coupling reaction.

Reaction Setup:

e An oven-dried Schlenk tube containing a magnetic stir bar is charged with the nickel
precursor (e.g., Ni(COD)2 or a suitable Ni(ll) salt), PAd-DalPhos ligand, and the base (e.g.,
NaOtBu, K3POa).

o The tube is sealed with a rubber septum, and the atmosphere is replaced with an inert gas
(e.g., argon or nitrogen) by evacuating and backfilling three times.

e The aryl chloride and the amine are added sequentially via syringe.
e Anhydrous, degassed solvent (e.g., toluene, dioxane) is added via syringe.

Reaction Execution:
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e The reaction mixture is stirred at the desired temperature (ranging from room temperature to
elevated temperatures, depending on the substrates) for the specified time.

e The progress of the reaction is monitored by a suitable analytical technique (e.g., TLC, GC-
MS, or LC-MS).

Work-up and Purification:
e Upon completion, the reaction mixture is cooled to room temperature.

o The mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and filtered through
a pad of Celite® to remove insoluble salts.

e The filtrate is concentrated under reduced pressure.

e The crude product is purified by column chromatography on silica gel to afford the desired N-
arylated product.

Visualizations

The following diagrams illustrate key conceptual workflows related to the use of PAd-DalPhos
in catalysis.
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General Workflow for a Cross-Coupling Reaction
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Caption: A typical experimental workflow for a cross-coupling reaction.
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Catalytic Cycle for Buchwald-Hartwig Amination

Oxidative Addition
(Ar-X)

Reductive Elimination

Ar-Pd(I1)-X(Lz)

Amine Coordination &
Deprotonation (Base)

[Ar-Pd(I)-NHR'(L2)] X~

Click to download full resolution via product page
Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination.

This guide is intended to provide essential safety and handling information for PAd-DalPhos
powder. It is not a substitute for a thorough understanding of the specific hazards of the
chemicals and procedures involved in any given experiment. Always consult the relevant
Safety Data Sheets (SDS) and perform a comprehensive risk assessment before commencing
any new work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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